Cas no 2306246-66-0 ((2S,3R)-1-[(tert-butoxy)carbonyl]-2-phenylpyrrolidine-3-carboxylic acid)

• Product Name: (2S,3R)-1-[(tert-butoxy)carbonyl]-2-phenylpyrrolidine-3-carboxylic acid
• CAS No: 2306246-66-0
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5290856
• Update Time: 2025-07-25

(2S,3R)-1-[(tert-butoxy)carbonyl]-2-phenylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 2-phenyl-, 1-(1,1-dimethylethyl) ester, (2S,3R)-
• (2S,3R)-1-[(tert-butoxy)carbonyl]-2-phenylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C16H21NO4/c1-16(2,3)21-15(20)17-10-9-12(14(18)19)13(17)11-7-5-4-6-8-11/h4-8,12-13H,9-10H2,1-3H3,(H,18,19)/t12-,13-/m1/s1
• InChI Key： JNMGJNQZIAVFJE-CHWSQXEVSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](C(O)=O)[C@H]1C1=CC=CC=C1

Additional information on (2S,3R)-1-[(tert-butoxy)carbonyl]-2-phenylpyrrolidine-3-carboxylic acid

Chemical Profile of (2S,3R)-1-[(tert-butoxy)carbonyl]-2-phenylpyrrolidine-3-carboxylic Acid (CAS No: 2306246-66-0)

(2S,3R)-1-[(tert-butoxy)carbonyl]-2-phenylpyrrolidine-3-carboxylic acid, CAS No: 2306246-66-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique stereochemistry and functional groups present in this molecule make it a valuable intermediate in the synthesis of biologically active molecules.

The structure of (2S,3R)-1-[(tert-butoxy)carbonyl]-2-phenylpyrrolidine-3-carboxylic acid), characterized by its chiral centers at the 2-position and 3-position of the pyrrolidine ring, contributes to its distinct chemical and biological properties. The presence of a tert-butoxycarbonyl (Boc) group at the 1-position serves as a protecting group, commonly used in peptide synthesis to prevent unwanted side reactions. Additionally, the phenyl group at the 2-position introduces hydrophobicity and can influence the compound's solubility and interactions with biological targets.

In recent years, there has been growing interest in pyrrolidine derivatives due to their role as key scaffolds in drug discovery. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The stereochemistry of (2S,3R)-1-[(tert-butoxy)carbonyl]-2-phenylpyrrolidine-3-carboxylic acid) is particularly significant because enantiomeric purity is often crucial for biological activity. Studies have demonstrated that subtle changes in stereochemistry can lead to significant differences in efficacy and selectivity.

Recent research has highlighted the potential of (2S,3R)-1-[(tert-butoxy)carbonyl]-2-phenylpyrrolidine-3-carboxylic acid) as a building block for the development of novel therapeutic agents. For instance, modifications to this core structure have led to compounds with enhanced binding affinity and reduced toxicity. The Boc group can be removed under specific conditions to reveal a reactive carboxylic acid moiety, which can then be further functionalized through various chemical reactions such as esterification or amidation. This flexibility makes it an attractive candidate for medicinal chemists.

The synthesis of (2S,3R)-1-[(tert-butoxy)carbonyl]-2-phenylpyrrolidine-3-carboxylic acid) involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include asymmetric synthesis or chiral resolution techniques to ensure high enantiomeric purity. Advances in catalytic methods have also enabled more efficient and sustainable routes to these complex molecules. For example, transition metal-catalyzed reactions have been employed to construct the pyrrolidine ring with high diastereoselectivity.

The pharmacological properties of (2S,3R)-1-[(tert-butoxy)carbonyl]-2-phenylpyrrolidine-3-carboxylic acid) have been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The phenyl group at the 2-position appears to modulate binding interactions with target proteins, potentially leading to novel therapeutic effects. Additionally, the Boc group can be strategically removed during drug development to explore different pharmacophores without losing the core scaffold's biological relevance.

In conclusion, (2S,3R)-1-[(tert-butoxy)carbonyl]-2-phenylpyrrolidine-3-carboxylic acid, CAS No: 2306246-66-0, is a versatile and structurally interesting compound with significant potential in pharmaceutical research. Its unique stereochemistry and functional groups make it a valuable tool for synthesizing biologically active molecules. As research continues to uncover new applications for pyrrolidine derivatives, this compound is likely to play an important role in the development of next-generation therapeutics.